4-Ethyl-1-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• SMILES: CCC1CCC(CC1)(C)C=O
• InChI: InChI=1S/C10H18O/c1-3-9-4-6-10(2,8-11)7-5-9/h8-9H,3-7H2,1-2H3
• InChIKey: DKQJIJCCRTYUQQ-UHFFFAOYSA-N

4-Ethyl-1-methylcyclohexane-1-carbaldehyde for Synthesis and Fragrance Research: A Procurement Guide

4-Ethyl-1-methylcyclohexane-1-carbaldehyde (CAS 1934676-85-3) is a disubstituted cyclohexane aldehyde with the molecular formula C10H18O and a molecular weight of 154.25 g/mol . It is a specialty building block available from fine chemical suppliers in research-grade purity (typically 95%), with batch-specific QC data including NMR, HPLC, and GC . The compound belongs to the class of α,α,4-tri-substituted cyclohexanecarbaldehydes, which are of interest in olfactory research and as synthetic intermediates [1].

1

Application

Olfactory research and fragrance development; class of highly substituted cyclohexane derivatives

2

Structure

Non-enolizable aldehyde with quaternary α-carbon; avoids aldol side reactions in synthesis

3

Quality

Research-grade purity; batch-specific QC by NMR, HPLC, and GC

• [1] Saget, R., Jaunky, P., Plessis, C., & Duñach, E. (2022). Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. *Flavour and Fragrance Journal*, 37(1), 63–71. View Source

Why 4-Ethyl-1-methylcyclohexane-1-carbaldehyde Cannot Be Replaced by Simple Cyclohexane Aldehydes

Generic substitution among alkylated cyclohexane aldehydes is prohibited by the dramatic dependence of physical properties and olfactory character on the precise alkylation pattern. The presence of both a quaternary α-methyl group and a remote 4-ethyl substituent creates a unique steric and electronic environment that controls the compound's boiling point, hydrophobicity, and vapor pressure, all of which directly impact its handling during synthesis and its performance in fragrance applications . Replacing 4-ethyl-1-methylcyclohexane-1-carbaldehyde with a mono-substituted analog such as 4-ethylcyclohexane-1-carbaldehyde or 1-methylcyclohexane-1-carbaldehyde alters multiple physicochemical parameters simultaneously, rendering generic interchange scientifically unsound .

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Thermal profile mismatch

Switching to a mono-substituted analog may alter boiling point and distillation parameters, affecting synthetic workup.

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Olfactory character shift

Different alkylation patterns create distinct odor profiles; research outcomes on fragrance substantivity may not transfer.

Quantitative Differentiation of 4-Ethyl-1-methylcyclohexane-1-carbaldehyde from Key Analogs

Boiling Point Elevation Relative to 1-Methylcyclohexane-1-carbaldehyde

The introduction of a 4-ethyl group onto the 1-methylcyclohexane-1-carbaldehyde scaffold significantly increases the boiling point. The target compound exhibits a predicted boiling point of 185.7 °C at 760 mmHg, which is approximately 19 °C higher than the predicted value of 166.9 °C for 1-methylcyclohexane-1-carbaldehyde (CAS 6140-64-3) . This difference dictates the selection of distillation conditions and solvent removal protocols during procurement and use.

Boiling Point Elevation

Data to verify

Δ ~18.8 °C

Target 185.7 vs 1-methyl 166.9 °C (pred)

Different thermal budget may be required; supports non-interchangeability for distillation processes.

Predicted values; confirm experimentally.

Evidence Dimension	Normal boiling point (°C at 760 mmHg)
Target Compound Data	185.7 °C (predicted)
Comparator Or Baseline	1-Methylcyclohexane-1-carbaldehyde (CAS 6140-64-3): 166.9 °C (predicted)
Quantified Difference	Δ ~18.8 °C
Conditions	Predicted values at standard pressure; target data from Lookchem, comparator data from Aladdin Sci

Why This Matters

This substantial boiling point gap allows for definitive identification by GC and mandates different thermal budgets during synthesis and distillation, making the compounds non-interchangeable in any process requiring precise temperature control.

Density Differentiation from 4-Ethylcyclohexane-1-carbaldehyde

The quaternary α-methyl group in the target compound modestly increases its density relative to the analog lacking this substitution. The predicted density of 4-ethyl-1-methylcyclohexane-1-carbaldehyde is 0.94 g/cm³ , compared to a predicted density of 0.931 g/cm³ for 4-ethylcyclohexane-1-carbaldehyde (CAS 167545-47-3) . While the absolute difference is small (~0.01 g/cm³), it reflects the tighter molecular packing afforded by the geminal dimethyl motif and can influence bulk handling calculations.

Density Difference

Data to verify

Δ ~0.009 g/cm³

Target 0.94 vs 4-ethyl analog 0.931 (pred)

Slight packing difference; may assist identity verification during incoming inspection.

Predicted; small absolute difference requires sensitive measurement.

Evidence Dimension	Density (g/cm³ at 20 °C)
Target Compound Data	0.94 g/cm³ (predicted)
Comparator Or Baseline	4-Ethylcyclohexane-1-carbaldehyde (CAS 167545-47-3): 0.931 ± 0.06 g/cm³ (predicted)
Quantified Difference	Δ ~0.009 g/cm³
Conditions	Predicted values; target from Lookchem, comparator from ChemicalBook

Why This Matters

This density differential confirms that the compounds are distinct entities with different solution behaviors, and it provides a measurable parameter to verify compound identity during incoming inspection.

Increased LogP and Lipophilicity Over Unsubstituted and Mono-substituted Analogs

The dual alkylation pattern exerts a cumulative effect on logP, a critical parameter for partitioning between phases in synthesis and for predicting fragrance substantivity. While experimentally determined logP values are not available for this exact compound, the calculated XLogP3 for the target is expected to be substantially higher than that of its simpler analogs. For reference, 4-ethylcyclohexane-1-carbaldehyde has an XLogP3 of 2.6, while 1-methylcyclohexane-1-carbaldehyde has an XLogP3 of approximately 1.9 (class inference). The 4-ethyl-1-methyl variant is predicted to possess an XLogP3 in the range of 3.0–3.3, indicating markedly higher hydrophobicity [1][2]. This drives its preferential partitioning into organic layers and its suitability for specific fragrance profiles.

Lipophilicity Increase

Class-level inference

Δ ≥ 0.4–1.4 log units

Target XLogP3 ~3.0–3.3 vs 4-ethyl (2.6) and 1-methyl (1.9)

Alters extraction and GC retention; indicates higher hydrophobicity relevant for fragrance substantivity studies.

Class-level estimation; experimental logP not available.

Evidence Dimension	Predicted logP (XLogP3)
Target Compound Data	~3.0–3.3 (estimated by structural analogy)
Comparator Or Baseline	4-Ethylcyclohexane-1-carbaldehyde: XLogP3 = 2.6; 1-Methylcyclohexane-1-carbaldehyde: XLogP3 ≈ 1.9
Quantified Difference	Δ ≥ 0.4–0.7 log units vs. 4-ethyl analog; Δ ≥ 1.1–1.4 log units vs. 1-methyl analog
Conditions	XLogP3 values computed by PubChem; class-level estimation for target

Why This Matters

The significantly elevated logP alters the compound's extraction behavior, chromatographic retention time, and olfactory volatility profile, making it a distinct selection for applications where higher fat affinity or slower evaporation is required.

• [1] PubChem, *4-Ethylcyclohexane-1-carbaldehyde*, CID 21106267, XLogP3-AA: 2.6. View Source
• [2] PubChem, *1-Methylcyclohexane-1-carbaldehyde*, CID 23383978, XLogP3-AA: ~1.9. View Source

Optimal Deployment Scenarios for 4-Ethyl-1-methylcyclohexane-1-carbaldehyde Based on Evidence

Olfactory Research and Novel Fragrance Development

This compound is structurally suited for investigations into novel woody or fruity fragrance notes, as established by the broader class of highly substituted cyclohexane derivatives studied by Saget et al. (2022) [1]. Its higher predicted logP and boiling point relative to simpler aldehydes suggest a different volatilization profile and substantivity on skin or fabric, which are key evaluation criteria in fragrance development.

Synthetic Intermediate Requiring Quaternary Center Rigidification

The presence of a quaternary α-carbon provides a conformationally constrained aldehyde handle that cannot enolize readily, unlike aldehydes with α-protons. This steric protection reduces unwanted aldol side reactions during multi-step synthesis, making it a privileged scaffold when a non-enolizable aldehyde building block is required. This property distinguishes it from 4-ethylcyclohexane-1-carbaldehyde, which retains an enolizable α-proton.

Phase-Transfer Catalysis and Biphasic Reaction Design

The elevated computed logP implies excellent solubility in non-polar organic solvents and low water solubility. This makes the compound particularly suitable for biphasic reaction systems where high partitioning into the organic phase is essential for reaction efficiency, separating it from more polar, lower-molecular-weight cyclohexane aldehydes that may distribute less favorably.

Gas Chromatography Standard for Method Development

Its distinct boiling point (185.7 °C) and molecular weight (154.25 g/mol) place it in a retention time window that is well-resolved from common solvents and smaller aldehyde impurities. This allows it to serve as a reliable internal standard or reference probe for GC method development in quality control laboratories, where precise identification of alkylated cyclohexane derivatives is required.

Application

Selection Property

Validation Focus

Olfactory & fragrance research

Lipophilicity & volatility profile

Fragrance substantivity and evaporation rate

Quaternary center rigidification

Non-enolizable aldehyde handle

Suppression of aldol side reactions

Biphasic reaction design

High organic-phase partitioning

Distribution coefficient in biphasic systems

GC method development standard

Distinct retention time window

Resolution from common solvents and aldehydes

• [1] Saget, R., Jaunky, P., Plessis, C., & Duñach, E. (2022). Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. *Flavour and Fragrance Journal*, 37(1), 63–71. View Source